Cas no 89048-20-4 (Benzoic acid, 2,5-dimethoxy-3,4,6-trimethyl-)

Benzoic acid, 2,5-dimethoxy-3,4,6-trimethyl- structure
89048-20-4 structure
Product Name:Benzoic acid, 2,5-dimethoxy-3,4,6-trimethyl-
CAS No:89048-20-4
MF:C12H16O4
MW:224.253044128418
CID:614452
PubChem ID:2752035
Update Time:2025-04-19

Benzoic acid, 2,5-dimethoxy-3,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,5-dimethoxy-3,4,6-trimethyl-
    • 2,5-dimethoxy-3,4,6-trimethylbenzoic acid
    • SCHEMBL10474965
    • AKOS004907080
    • DTXSID00372870
    • UCEUSYURLZSDFH-UHFFFAOYSA-N
    • 89048-20-4
    • Inchi: 1S/C12H16O4/c1-6-7(2)11(16-5)9(12(13)14)8(3)10(6)15-4/h1-5H3,(H,13,14)
    • InChI Key: UCEUSYURLZSDFH-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C)C(C(=O)O)=C(C(C)=C1C)OC

Computed Properties

  • Exact Mass: 224.10485899g/mol
  • Monoisotopic Mass: 224.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55.8Ų
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd